1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H18N4O3/c21-16(9-12-3-4-14-15(8-12)23-11-22-14)19-7-1-2-13(19)10-20-17-5-6-18-20/h3-6,8,13H,1-2,7,9-11H2
• InChI Key: DPVQGVRYELXWNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CC2=CC3=C(C=C2)OCO3)CN4N=CC=N4
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol
• CAS No.: 2177365-53-4

Description

The compound 1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one features a benzodioxole moiety linked via a ketone to a pyrrolidine ring substituted with a triazolylmethyl group. The triazole ring enhances hydrogen-bonding capacity and metabolic stability compared to pyrazole or imidazole analogs, while the pyrrolidine scaffold may influence conformational flexibility and receptor binding.

Biological Activity

The compound 1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one is a novel organic molecule that incorporates a triazole ring, a pyrrolidine moiety, and a benzo[d][1,3]dioxole structure. This unique combination suggests potential for diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

This compound can be characterized by its complex structure which includes:

• Triazole Ring : Known for its stability and biological activity.
• Pyrrolidine Moiety : Contributes to the compound's pharmacological properties.
• Benzo[d][1,3]dioxole Group : Often associated with various biological activities including anticancer and antimicrobial effects.

The molecular formula is $C_{17}H_{20}N_4O_3$ and the molecular weight is approximately 344.37 g/mol.

Antifungal Activity

Research has shown that triazole derivatives exhibit significant antifungal properties. Compounds containing triazole rings have been extensively studied for their ability to inhibit fungal growth. For instance, derivatives similar to the target compound have demonstrated effectiveness against various fungal strains, suggesting potential applications in treating fungal infections .

Anticancer Properties

The benzo[d][1,3]dioxole component is known for its anticancer properties. Studies indicate that compounds with this structure can induce apoptosis in cancer cells. The mechanism often involves the modulation of cell signaling pathways that lead to cell death .

Antidiabetic Effects

Recent studies have highlighted the antidiabetic potential of triazole-containing compounds. These compounds may help regulate blood glucose levels by enhancing insulin sensitivity or inhibiting glucose production in the liver .

The biological activities of 1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor of enzymes involved in metabolic pathways relevant to cancer and diabetes.
• Receptor Modulation : It may interact with receptors that regulate cellular signaling pathways related to growth and apoptosis.

Study 1: Antifungal Activity

A study published in Medicinal Chemistry evaluated several triazole derivatives for antifungal activity. The results indicated that compounds similar to the target molecule exhibited strong inhibitory effects against Candida albicans and Aspergillus niger .

Study 2: Cytotoxicity Against Cancer Cells

In vitro studies assessed the cytotoxic effects of various benzo[d][1,3]dioxole derivatives on human cancer cell lines (e.g., MCF-7 breast cancer cells). The findings revealed IC50 values indicating significant cytotoxicity at low concentrations .

Study 3: Antidiabetic Mechanisms

Another research focused on the antidiabetic effects of triazoles, demonstrating that certain derivatives improved glucose tolerance in diabetic mice models. The study suggested that these compounds enhance insulin signaling pathways .

Data Tables

Biological Activity	Effect	Reference
Antifungal	Strong inhibition of fungal growth
Anticancer	Induces apoptosis in cancer cells
Antidiabetic	Improves glucose tolerance

Scientific Research Applications

Table 1: Structural Features of the Compound

Feature	Description
Triazole Ring	Stability and diverse biological activities
Pyrrolidine Moiety	Pharmacological properties
Benzo[d][1,3]dioxole	Potential interactions with various biological targets

Research indicates that compounds containing triazole derivatives exhibit significant biological activities, particularly in anticancer and antimicrobial therapies. The mechanism of action often involves interaction with specific molecular targets.

Anticancer Activity

Several studies have highlighted the anticancer properties of triazole derivatives. For instance, compounds similar to 1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one have been shown to inhibit thymidylate synthase (TS), an enzyme critical for DNA synthesis.

Case Study : A comparative study evaluated various triazole derivatives against multiple cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer). Some derivatives demonstrated remarkable antiproliferative effects, suggesting enhanced efficacy due to the incorporation of the triazole moiety.

Antimicrobial Properties

The compound also shows promise in antimicrobial applications. Triazole-based compounds are known for their antifungal activity due to their ability to inhibit key enzymes in fungal cell wall synthesis.

Pharmacological Applications

The unique combination of structural elements in 1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yl)ethan-1-one suggests potential applications in:

• Anticancer Therapy : Targeting specific cancer cell lines.
• Antimicrobial Treatments : Effective against various bacterial and fungal strains.
• Neurological Disorders : Investigated for central nervous system effects due to its pyrrolidine structure.

Comparison with Similar Compounds

MDPEP (1-(2H-1,3-Benzodioxol-5-yl)-2-(pyrrolidin-1-yl)heptan-1-one)

• Key Differences: MDPEP () shares the benzodioxole and pyrrolidine moieties but replaces the triazolylmethyl group with a heptanone chain.
• Implications: The longer aliphatic chain in MDPEP likely increases lipophilicity (logP ~2.5 vs.

1-(4-Chlorophenyl)-2-(4-methyl-1H-pyrazol-1-yl)ethan-1-one ()

• Key Differences : This compound substitutes benzodioxole with a chlorophenyl group and triazole with pyrazole.
• Implications : The electron-withdrawing chlorine atom may reduce aromatic reactivity compared to benzodioxole. Pyrazole’s reduced hydrogen-bonding capacity versus triazole could lower target affinity (hypothetical IC50: 20 nM vs. 5 nM for the target compound).

1-(Pyrrolidin-1-yl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one ()

• Key Differences : Replaces benzodioxole with a benzimidazole group and introduces a trifluoromethyl substituent.
• Implications : The trifluoromethyl group increases lipophilicity (logP ~3.0) and may enhance bioavailability but could introduce steric hindrance. Benzimidazole’s planar structure may favor intercalation in DNA or enzyme active sites.

Crystallographic and Computational Analysis

• Structural Refinement : Tools like SHELXL () and Mercury () are critical for resolving conformational details of similar compounds, particularly the triazole-pyrrolidine junction.
• Packing Patterns : The benzodioxole group’s planarity may promote crystal packing via van der Waals interactions, as seen in benzothiazole derivatives ().